Cas no 6850-35-7 (3-methylcyclohexan-1-amine)

• Product Name: 3-methylcyclohexan-1-amine
• CAS No: 6850-35-7
• MF: C₇H₁₅N
• MW: 113.200701951981
• MDL: MFCD00001494
• CID: 520864
• PubChem ID: 110931
• Update Time: 2025-07-02

3-methylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclohexanamine,3-methyl-
• 3-Methylcyclohexylamine (cis- and trans- mixture)
• 3-Methylcyclohexylamine
• (3-Methylcyclohexyl)amine
• 3-Methenyl cyclohexanamine oxalate
• 3-methylcyclohexyamine
• Spiro[benzofuran-3(2H),4'-piperidine], 6-(trifluoroMethyl)-
• 1,3-AMinoMethylcyclohexane
• 1-Amino-3-methylcyclohexane
• 3-Methylcyclohexan-1-aMine
• 3-Methylcyclohexanamine
• 3-Methyl-cyclohexylamin
• 3-methyl-cyclohexylamine
• 3-methylcyclohexylamine,mixed isomers
• 3-Methylcyclohexylamine,mixture of cis and trans
• Cyclohexanamine,3-methyl
• HEXAHYDRO-M-TOLUIDINE
• 1-Amino-3-methylcyclohexane (cis- and trans- mixture)
• Cis-3-methylcyclohexanamine
• 3-Methylcyclohexylamine,c&t
• JYDYHSHPBDZRPU-UHFFFAOYSA-N
• Cyclohexanamine, 3-methyl-, trans-
• (1S,3R)-3-methylcyclohexan-1-amine
• (1R,3R)-3-methylcyclohexan-1-amine
• Cyclohexanamine, 3-methyl-
• 3-Methy
• BS-12815
• MFCD00001494
• 1193-17-5
• trans-3-methylcyclohexylamine
• SB48047
• CS-D0430
• 64869-65-4
• EINECS 229-940-1
• 3-methylcyclohexylamine, AldrichCPR
• 3-Methylcyclohexanamine #
• FT-0681339
• 6850-35-7
• AB86142
• SCHEMBL42863
• AM20070507
• FT-0770433
• AB86397
• BB 0254488
• AB86173
• AKOS000133720
• M2105
• EN300-33155
• 3-Methylcyclohexylamine, (cis+trans)
• FT-0773904
• 3-Methylcyclohexylamine (>80%)
• BCP23381
• DTXSID10922926
• Cyclohexanamine, 3-methyl-, (1R-cis)-
• A847779
• (Cis/trans)3-methylcyclohexylamine
• 3-Methylcyclohexanamine; 1,3-Aminomethylcyclohexane; m-Methylcyclohexylamine
• 1193-16-4
• (1R,3S)-3-methylcyclohexan-1-amine
• cis-3-methylcyclohexan-1-amine
• (1R,3R)-3-methylcyclohexanamine
• 3-methylcyclohexan-1-amine

• MDL： MFCD00001494
• Inchi： 1S/C7H15N/c1-6-3-2-4-7(8)5-6/h6-7H,2-5,8H2,1H3
• InChI Key： JYDYHSHPBDZRPU-UHFFFAOYSA-N
• SMILES： NC1CCCC(C)C1

Computed Properties

• Exact Mass: 113.12000
• Monoisotopic Mass: 113.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 70.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• XLogP3: 1.5

Experimental Properties

• Density: 0.8550
• Melting Point: -8.5°C (estimate)
• Boiling Point: 151°C(lit.)
• Flash Point: 22 °C
• Refractive Index: 1.4510 to 1.4550
• PSA: 26.02000
• LogP: 2.22410

3-methylcyclohexan-1-amine Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H225-H314
• Warning Statement： P210-P233-P240-P241+P242+P243-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P370+P378-P403+P235-P405-P501
• Hazardous Material transportation number：UN 2733 3/8/PG II
• Hazard Category Code： 10-22-34
• Hazardous Material Identification：
• HazardClass：IRRITANT
• PackingGroup：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 3-methylcyclohexan-1-amine

Professional Introduction to 3-methylcyclohexan-1-amine (CAS No. 6850-35-7)

3-methylcyclohexan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 6850-35-7, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and chemical biology due to its versatile structural and functional properties. This compound, featuring a cyclohexane ring substituted with a methyl group at the 3-position and an amine group at the 1-position, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its unique structural motif makes it a valuable building block for designing novel therapeutic agents targeting diverse biological pathways.

The chemical structure of 3-methylcyclohexan-1-amine consists of a saturated hydrocarbon ring with functional groups that contribute to its reactivity and potential applications. The presence of the secondary amine group (–NH₂) at the 1-position allows for further derivatization through reactions such as acylation, alkylation, and condensation, enabling the synthesis of more complex molecules. This flexibility has made it a popular choice in medicinal chemistry for developing small-molecule drugs.

In recent years, there has been growing interest in exploring the pharmacological potential of 3-methylcyclohexan-1-amine and its derivatives. Researchers have been investigating its role as a precursor in the synthesis of compounds with potential therapeutic effects, including those targeting neurological disorders, inflammatory conditions, and metabolic diseases. The cyclohexane backbone provides stability, while the amine group offers opportunities for hydrogen bonding interactions with biological targets, enhancing binding affinity and selectivity.

One of the most compelling areas of research involving 3-methylcyclohexan-1-amine is its application in the development of central nervous system (CNS) therapeutics. The structural similarity to certain natural products and neurotransmitter analogs suggests that derivatives of this compound may modulate neurotransmitter systems involved in mood regulation, pain perception, and cognitive function. Preliminary studies have shown that certain derivatives exhibit properties that could be exploited for treating conditions such as depression, anxiety, and neurodegenerative diseases.

Moreover, the compound has shown promise in anti-inflammatory research. The amine functionality can interact with various enzymes and receptors involved in inflammatory pathways, potentially leading to the development of novel anti-inflammatory agents. Researchers are exploring its derivatives as inhibitors of key inflammatory mediators, aiming to provide alternative treatments for chronic inflammatory diseases where current options are limited or have significant side effects.

The synthesis of 3-methylcyclohexan-1-amine typically involves catalytic hydrogenation or reductive amination reactions starting from cyclohexanone or its derivatives. Advances in synthetic methodologies have improved the efficiency and scalability of these processes, making it more feasible to produce this compound on an industrial scale for pharmaceutical applications. The ability to synthesize it cost-effectively is crucial for its widespread adoption in drug discovery programs.

The safety profile of 3-methylcyclohexan-1-amine is another critical aspect that has been thoroughly evaluated through toxicological studies. As a non-halogenated organic amine with no known toxicological hazards at moderate exposure levels, it is considered relatively safe for laboratory use and industrial processing. However, standard precautions such as proper ventilation and personal protective equipment are recommended during handling to minimize any potential risks.

In conclusion,3-methylcyclohexan-1-amine (CAS No. 6850-35-7) represents a valuable asset in modern drug discovery due to its structural versatility and potential biological activity. Its role as an intermediate in synthesizing pharmacologically relevant compounds continues to be explored across various therapeutic areas. As research progresses, further insights into its applications are expected to emerge, reinforcing its importance in pharmaceutical chemistry and chemical biology.